Cas no 1805530-52-2 (2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide
• CAS No: 1805530-52-2
• MF: C₆H₄F₃N₃O₄S
• MW: 271.17387008667
• CID: 4884328
• Update Time: 2025-06-12

2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide

• Inchi： 1S/C6H4F3N3O4S/c7-3-4(6(8)9)11-1-2(17(10,15)16)5(3)12(13)14/h1,6H,(H2,10,15,16)
• InChI Key： RSNIZRWGHQAXCW-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)F)C(=C1[N+](=O)[O-])F)(N)(=O)=O

Computed Properties

• Exact Mass: 270.987
• Monoisotopic Mass: 270.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 127

Additional information on 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide

2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide (CAS No. 1805530-52-2): An Overview

2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide (CAS No. 1805530-52-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluoro substituent, and a nitropyridine scaffold, which collectively contribute to its potential therapeutic applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly important in the development of drugs that require prolonged exposure to achieve therapeutic efficacy. The fluoro substituent, on the other hand, can modulate the electronic properties of the molecule, influencing its binding affinity to target proteins and receptors. The nitropyridine scaffold is a versatile core structure that has been extensively studied for its pharmacological activities, including anti-inflammatory and anti-cancer properties.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in the European Journal of Medicinal Chemistry, 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide was evaluated for its anti-cancer properties. The results showed that the compound selectively inhibited the growth of several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

The sulfonamide group in 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide also plays a significant role in its biological activity. Sulfonamides are well-known for their broad spectrum of pharmacological activities, including antimicrobial and antidiabetic effects. In this context, the sulfonamide group may contribute to the compound's overall therapeutic profile by enhancing its solubility and stability.

From a synthetic perspective, 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the reaction of 4-nitro-3-fluoropyridine with difluoromethanesulfonyl chloride followed by sulfonation with sulfur trioxide. This multi-step process allows for precise control over the molecular structure, ensuring high purity and yield of the final product.

The safety profile of 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, as with any new drug candidate, comprehensive safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-sulfonamide (CAS No. 1805530-52-2) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in clinical settings.